Cas no 627-83-8 (Ethylene glycol distearate)

• Product name: Ethylene glycol distearate
• CAS No: 627-83-8
• MF: C₃₈H₇₄O₄
• MW: 594.99
• MDL: MFCD00053743
• CID: 39238
• PubChem ID: 61174

Ethylene glycol distearate Chemical and Physical Properties

Names and Identifiers

• Ethylene glycol distearate
• EGDS
• ethylene distearate
• GLYCOL DISTEARATE [VANDF]
• Octadecanoic acid, 1,1'-(1,2-ethanediyl) ester
• 1,2-Ethanediyl bis(octadecanoate)
• DTXCID907260
• CHEMBL2106683
• 2-(Stearoyloxy)ethyl stearate #
• McAlester EGDS
• SCHEMBL29407
• ETHYLENEGLYCOLDISTEARATE
• Ethane-1,2-diyl distearate
• Mapeg EGDS
• CHEBI:177103
• Elfan L 310
• Ethylene dioctadecanoate
• GLYCOL DISTEARATE (II)
• GLYCOL DISTEARATE [INCI]
• AKOS015915533
• Rita EDGS
• EINECS 211-014-3
• Ethylene glycol distearate VA
• Glycol distearate
• Alkamuls EGDS
• CS-0454383
• NSC-6820
• F71303
• Secoster DMS
• Stearic acid, ethylene ester (8CI)
• LMFA07010887
• 2-octadecanoyloxyethyl octadecanoate
• 13W7MDN21W
• Emalex EG-diS
• Emalex EG-di-S
• Stearic acid, ethylene ester
• Pegosperse 50DS
• Ethylene glycol, diester with stearic acid
• Q10860420
• Ethylene glycol dioctadecanoate
• Lexemul EGDS
• W-204237
• Emerest 2355
• 2-(octadecanoyloxy)ethyl octadecanoate
• Pegosperse 50 DS
• 627-83-8
• BS-49020
• Glycol distearate [USAN]
• Ethylene glycol, distearate
• Tegin BL 315
• Rewopal PG 280
• GLYCOL DISTEARATE [II]
• Kemester EGDS
• NS00004011
• D04353
• NSC6820
• Genapol PMs
• NSC 6820
• Octadecanoic acid,2-ethanediyl ester
• Kessco EGDS
• Glycol distearate (USAN)
• Lipo EGDS
• ethane-1,2-diyl dioctadecanoate
• Ethylene stearate
• EC 211-014-3
• UNII-13W7MDN21W
• ethylene glycol distearate, AldrichCPR
• DTXSID6027260
• OCTADECANOIC ACID, 1,2-ETHANEDIYL ESTER

• MDL： MFCD00053743
• Inchi： InChI=1S/C38H74O4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37(39)41-35-36-42-38(40)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
• InChI Key： FPVVYTCTZKCSOJ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OCCOC(=O)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 594.55900
• Monoisotopic Mass: 594.559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 42
• Rotatable Bond Count: 37
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 16.8
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: White or light yellow powder or flakes
• Density: 0.8581
• Melting Point: 79°C
• Boiling Point: 567.52°C (rough estimate)
• Flash Point: 240 C
• Refractive Index: 1.4760 (estimate)
• PSA: 52.60000
• LogP: 12.59580
• Solubility: Almost insoluble in water, soluble in alcohols, acetone, ether
• Vapor Pressure: No data available

Ethylene glycol distearate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Ethylene glycol distearate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethylene glycol distearate

Ethylene Glycol Distearate: Chemical Properties, Applications, and Recent Research Developments

Ethylene glycol distearate, with the CAS number 627-83-8, is a significant compound in the field of chemical and pharmaceutical applications. This ester of ethylene glycol and stearic acid is widely recognized for its unique physicochemical properties, making it a valuable ingredient in various industrial and scientific contexts. The compound's molecular structure, consisting of two stearyl groups attached to an ethylene glycol backbone, contributes to its versatility and utility across multiple sectors.

The chemical formula of ethylene glycol distearate is C₂₂H₄₂O₄, reflecting its composition of 22 carbon atoms, 42 hydrogen atoms, and 4 oxygen atoms. This molecular configuration imparts specific characteristics such as high melting point, low solubility in water, and excellent lubricating properties. These attributes make it an ideal candidate for applications ranging from cosmetics to industrial lubricants.

In recent years, ethylene glycol distearate has garnered attention in the pharmaceutical industry due to its potential as a penetration enhancer and stabilizer in drug formulations. Its ability to modify the skin's barrier function has been explored in transdermal drug delivery systems, improving the bioavailability of active pharmaceutical ingredients (APIs). Studies have demonstrated that incorporating ethylene glycol distearate into topical formulations can enhance the permeation of hydrophobic drugs, thereby optimizing therapeutic outcomes.

Moreover, research has highlighted the role of ethylene glycol distearate in nanotechnology and biomedicine. Its amphiphilic nature allows it to form stable nanoparticles, which are increasingly used for drug encapsulation and targeted delivery. These nanoparticles can improve the efficacy of treatments by protecting APIs from degradation and facilitating their accumulation at specific sites within the body. For instance, recent developments in cancer therapy have explored the use of ethylene glycol distearate-based nanoparticles for delivering chemotherapeutic agents directly to tumor cells.

The compound's stability under various environmental conditions has also been a subject of interest. Ethylene glycol distearate exhibits remarkable resistance to hydrolysis and oxidation, ensuring long-term viability in formulations. This stability is particularly crucial in pharmaceutical applications where shelf life and consistency are paramount. Consequently, it is often employed in multi-component drug systems where maintaining the integrity of active ingredients over time is essential.

Industrial applications of ethylene glycol distearate are equally diverse. In cosmetics, it serves as an emulsifier and thickening agent in creams and lotions due to its ability to create stable emulsions. Its moisturizing properties also make it a popular ingredient in skincare products aimed at hydrating and softening the skin. Additionally, its lubricating qualities have found use in manufacturing processes where reducing friction and wear are critical.

In advanced materials science, ethylene glycol distearate has been investigated for its potential as a component in biodegradable polymers. These polymers are gaining traction as sustainable alternatives to traditional plastics due to their environmental compatibility. By incorporating ethylene glycol distearate into polymer matrices, researchers aim to enhance mechanical strength while maintaining biodegradability, paving the way for eco-friendly materials with broad applications.

The synthesis of ethylene glycol distearate typically involves the esterification of ethylene glycol with stearic acid under controlled conditions. This process requires precise temperature regulation and catalyst selection to ensure high yield and purity. Advances in catalytic systems have improved the efficiency of this reaction, making large-scale production more feasible while minimizing environmental impact.

Recent research has also delved into the toxicological profile of ethylene glycol distearate to ensure its safe use across different applications. Studies have shown that when used within recommended concentrations, it exhibits low toxicity both acutely and chronically. However, as with any chemical substance, proper handling protocols must be followed to mitigate potential risks associated with exposure.

The future prospects for ethylene glycol distearate are promising, with ongoing investigations exploring new methodologies for its utilization. Innovations in drug delivery systems continue to leverage its properties for more effective therapeutic solutions. Similarly, advancements in material science may unlock novel applications that further expand its industrial relevance.